![molecular formula C19H18FN3O3S B250477 2-fluoro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide](/img/structure/B250477.png)
2-fluoro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide
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Overview
Description
2-fluoro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide is a chemical compound that has been synthesized for scientific research purposes. It is a potential drug candidate that has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 2-fluoro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and physiological effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the production of certain inflammatory cytokines. In addition, it has been found to have low toxicity in normal cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-fluoro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide in lab experiments is its potential as a drug candidate for cancer and inflammation. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its effectiveness.
Future Directions
For research on 2-fluoro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide include further studies on its mechanism of action, optimization of its effectiveness as a drug candidate, and exploration of its potential as a treatment for other diseases. Additionally, research could be conducted on the synthesis of analogs of this compound to improve its properties.
Synthesis Methods
The synthesis of 2-fluoro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide involves the reaction of 2-fluorobenzoyl chloride with N-(4-aminophenyl)morpholine in the presence of a base to form the intermediate product. This intermediate product is then reacted with thiourea to obtain the final product.
Scientific Research Applications
2-fluoro-N-{[4-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide has been extensively studied for its potential as a drug candidate. It has shown activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been studied for its potential as an anti-inflammatory agent.
Properties
Molecular Formula |
C19H18FN3O3S |
---|---|
Molecular Weight |
387.4 g/mol |
IUPAC Name |
2-fluoro-N-[[4-(morpholine-4-carbonyl)phenyl]carbamothioyl]benzamide |
InChI |
InChI=1S/C19H18FN3O3S/c20-16-4-2-1-3-15(16)17(24)22-19(27)21-14-7-5-13(6-8-14)18(25)23-9-11-26-12-10-23/h1-8H,9-12H2,(H2,21,22,24,27) |
InChI Key |
QCDORLNUTUMEFB-UHFFFAOYSA-N |
SMILES |
C1COCCN1C(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CC=C3F |
Canonical SMILES |
C1COCCN1C(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CC=C3F |
Origin of Product |
United States |
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